1-(2-{[1-(2-methoxy-5-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-[1-(2-methoxy-5-methylphenyl)tetrazol-5-yl]sulfanylacetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H21N5O4S/c1-11-3-4-14(26-2)13(9-11)22-17(18-19-20-22)27-10-15(23)21-7-5-12(6-8-21)16(24)25/h3-4,9,12H,5-8,10H2,1-2H3,(H,24,25)
• InChI Key: LZXKQJZVBAAUMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C(=NN=N2)SCC(=O)N3CCC(CC3)C(=O)O
• Molecular Formula: C17H21N5O4S
• Molecular Weight: 391.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a methoxy group, a methylphenyl group, a tetrazolyl group, a sulfanyl group, an acetyl group, a piperidine ring, and a carboxylic acid group. Each of these groups could potentially contribute to the compound’s overall properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, a six-membered ring with one nitrogen atom, could impart some rigidity to the molecule. The electron-withdrawing carboxylic acid group could potentially influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxylic acid could make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological targets in the body.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its performance.